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Compound of Interest

Compound Name: Antibacterial agent 153

Cat. No.: B12372441

For Researchers, Scientists, and Drug Development Professionals

The designation "Antibacterial agent 153" does not refer to a single, unique chemical entity.
Instead, it is a label that has been assigned to several distinct compounds across different
research studies, each with its own specific chemical structure, target organisms, and
mechanism of action. This technical guide provides an in-depth analysis of the available data
for each identified "Antibacterial agent 153," compiling quantitative data, detailing
experimental protocols, and visualizing associated pathways to offer a comprehensive resource
for researchers in the field of antibacterial drug discovery.

Pyrrolo[2,3-d]pyrimidine Derivative (Compound 153)

A notable compound designated as "153" belongs to the pyrrolo[2,3-d]pyrimidine class of
heterocyclic compounds. Research has highlighted its potential as an antibacterial agent,
particularly against both Gram-positive and Gram-negative bacteria.

Target Organisms and Efficacy

Initial screenings of this compound have demonstrated its inhibitory effects against a range of
bacteria. The available quantitative data from these studies are summarized below.
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o ) Superior potency
Escherichia coli MTCC 443 -
noted
) - Enhanced
Bacillus subtilis MTCC 441 - [1]

activity noted

Note: MIC (Minimum Inhibitory Concentration) values were not explicitly provided in the initial
review, but the compound showed notable activity in agar diffusion assays.[1]

Experimental Protocols

Antimicrobial Susceptibility Testing (Agar Diffusion Method)

The antibacterial activity of the pyrrolo[2,3-d]pyrimidine derivative 153 was determined using
the agar well diffusion method. A standardized bacterial suspension was uniformly spread on a
sterile Mueller-Hinton Agar plate. Wells were then created in the agar, and a specific
concentration of the compound was introduced into each well. The plates were incubated under
appropriate conditions, and the diameter of the inhibition zone around each well was measured
to determine the antibacterial activity.[1]

Logical Workflow for Synthesis and Screening

The general workflow for the synthesis and evaluation of this class of compounds is depicted
below.
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Fig. 1: General workflow for synthesis and antimicrobial screening.

Quinoline-2-pyridone Hybrid (Compound 153)

Another compound identified as "153" is a hybrid molecule combining quinoline and 2-pyridone
scaffolds. This particular derivative is characterized by a 4-methyl substituent.

Target Organisms and Efficacy
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This compound has been specifically evaluated for its activity against the Gram-negative
bacterium Escherichia coli.

Target Organism Strain Efficacy (MIC) Reference

Escherichia coli Not Specified 62.5 pg/mL [2]

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination

The MIC of the quinoline-2-pyridone compound 153 was determined using a standard broth
microdilution method. Serial dilutions of the compound were prepared in a liquid growth
medium in 96-well microtiter plates. A standardized inoculum of the test bacterium was added
to each well. The plates were incubated, and the MIC was recorded as the lowest
concentration of the compound that completely inhibited visible bacterial growth.[2]

Marine-Derived Fungal Metabolite (Compound 153)

A compound designated as "153" has also been isolated from a marine-derived fungus. This
natural product has been reported to exhibit a range of antimicrobial activities.

Target Organisms and Efficacy

This fungal metabolite has demonstrated moderate activity against bacteria, algae, and fungi.

Target Organism Efficacy Reference
Bacteria Moderate antibacterial activity [3]
Algae Moderate antialgal activity [3]
Fungi Moderate antifungal activity [3]

Note: Specific quantitative data such as MIC values or inhibition zones were not provided in the
available review.[3] Further investigation into the primary literature is required to obtain this
information.
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Tetracyclic Triterpenoid (Compound 153)

A tetracyclic triterpenoid, also labeled as compound "153," has been identified as having
antibacterial properties, particularly against Gram-negative bacteria.

Target Organisms and Efficacy

This compound has shown specific activity against Acinetobacter species and Escherichia coli.

Target Organism Strain Efficacy (MIC) Reference
Acinetobacter sp. Not Specified 5.0 pg/mL [4]
Escherichia coli Not Specified 10.0 pg/mL [4]

Experimental Protocols

Broth Microdilution Assay

The antibacterial activity of the tetracyclic triterpenoid 153 was assessed using a broth
microdilution method to determine the Minimum Inhibitory Concentration (MIC). The compound
was serially diluted in cation-adjusted Mueller-Hinton broth in 96-well plates. Bacterial
suspensions were added to each well, and the plates were incubated. The MIC was
determined as the lowest concentration of the compound that prevented visible growth of the
bacteria.[4]

Commercially Available "Antibacterial Agent 153"

Several chemical suppliers list a product named "Antibacterial agent 153." This compound is
generally described as a broad-spectrum antibacterial agent.

Proposed Mechanism of Action

The proposed mechanism of action for this commercially available agent is the disruption of the
bacterial cell membrane.[5][6][7][8][9]

Signaling Pathway: Bacterial Cell Membrane Disruption

The general mechanism of action for membrane-targeting antibacterials is illustrated below.
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Fig. 2: Proposed mechanism of action for membrane-active antibacterials.

Note: Specific target organism data and detailed experimental protocols for this commercially
available compound are not readily available in the public domain and would require access to
proprietary manufacturer data or further independent research.

Conclusion

The identifier "Antibacterial agent 153" is ambiguous and has been applied to a variety of
chemical structures with different antibacterial profiles. This guide consolidates the currently
available information on these distinct compounds, providing a valuable starting point for
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researchers. For a more comprehensive understanding of any specific "Agent 153," it is
imperative to consult the primary research articles cited herein. The development of novel
antibacterial agents is a critical area of research, and a clear and unambiguous nomenclature
is essential for the effective dissemination of scientific findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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